Cas no 150765-69-8 (Benzo[a]pyrene,3-fluoro- (9CI))

• Product Name: Benzo[a]pyrene,3-fluoro- (9CI)
• CAS No: 150765-69-8
• MF: C₂₀H₁₁F
• MW: 270.299748659134
• CID: 209630
• PubChem ID: 164492
• Update Time: 2025-04-19

Benzo[a]pyrene,3-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,3-fluoro- (9CI)
• 3-fluorobenzo[a]pyrene
• 3-Fluorobenzo(a)pyrene
• 3-fluorobenzo[pqr]tetraphene
• Benzo(a)pyrene, 3-fluoro-
• 150765-69-8
• DTXSID70164608

• Inchi： 1S/C20H11F/c21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11H
• InChI Key： MIFPAGBVRLCYLC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CC=C3C4C=CC=CC=4C=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 270.08453
• Monoisotopic Mass: 270.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 470.4°Cat760mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.86
• PSA: 0